3,3,7-Trimethylindan-5-ol

• CAS No.: 65021-27-4
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 3,3,7-trimethyl-1,2-dihydroinden-5-ol
• InChI: InChI=1S/C12H16O/c1-8-6-9(13)7-11-10(8)4-5-12(11,2)3/h6-7,13H,4-5H2,1-3H3
• InChI Key: QCHYMSYGCBJIQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1CCC2(C)C)O

Description

3,3,7-Trimethylindan-5-ol is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

449 of isoprene, stabilized with 1.35 g of phenothiazine, were added dropwise over the course of 7 hours to a solution of 648 g of m-cresol, 77 g of 85% strength phosphoric acid and 6 ml of water in 1.44 liters of xylene at 110° C. To complete the reaction, stirring was continued overnight at 110° C. After cooling, the acid phase was separated off and extracted by shaking with toluene. The combined organic phases were washed until neutral. Fractional distillation gave 252 g of 3,3,7-trimethyl-5-hydroxy-indane; boiling point 151°-155° C/18 mm Hg; melting point 80° - 81° C. ##STR37##